Cas no 2225146-94-9 (2-(azetidin-3-yl)-1H-imidazole dihydrochloride)

• Product Name: 2-(azetidin-3-yl)-1H-imidazole dihydrochloride
• CAS No: 2225146-94-9
• MF: C₆H₁₀ClN₃
• MW: 159.616699695587
• CID: 5184334
• Update Time: 2025-10-31

2-(azetidin-3-yl)-1H-imidazole dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(azetidin-3-yl)-1H-imidazole dihydrochloride

• Inchi： 1S/C6H9N3.ClH/c1-2-9-6(8-1)5-3-7-4-5;/h1-2,5,7H,3-4H2,(H,8,9);1H
• InChI Key： AVWZKQLEGSAKDG-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CN2)CNC1.Cl

Additional information on 2-(azetidin-3-yl)-1H-imidazole dihydrochloride

Introduction to 2-(azetidin-3-yl)-1H-imidazole dihydrochloride (CAS No: 2225146-94-9)

2-(azetidin-3-yl)-1H-imidazole dihydrochloride, identified by the Chemical Abstracts Service Number (CAS No) 2225146-94-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic derivative has garnered considerable attention due to its unique structural features and potential biological activities. The compound combines an azetidine ring with an imidazole moiety, forming a scaffold that is amenable to further chemical modification and biological investigation.

The molecular structure of 2-(azetidin-3-yl)-1H-imidazole dihydrochloride consists of a five-membered azetidine ring linked to a six-membered imidazole ring. The presence of both nitrogen atoms in these rings imparts significant electronic and steric properties, making the compound a versatile intermediate in drug discovery. The dihydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in various biochemical assays and pharmaceutical formulations.

In recent years, there has been growing interest in exploring the pharmacological potential of 2-(azetidin-3-yl)-1H-imidazole dihydrochloride. The azetidine ring is known to be a common motif in bioactive molecules, often found in antibiotics, antivirals, and anti-inflammatory agents. The imidazole ring, on the other hand, is a well-documented pharmacophore associated with a wide range of therapeutic effects, including antifungal, antiviral, and anticancer activities. The combination of these two structural elements suggests that 2-(azetidin-3-yl)-1H-imidazole dihydrochloride may exhibit multifaceted biological properties.

One of the most compelling areas of research involving 2-(azetidin-3-yl)-1H-imidazole dihydrochloride is its potential role in modulating immune responses. Studies have indicated that imidazole derivatives can interact with various immune receptors, influencing pathways such as NF-κB and MAPK. These pathways are central to the regulation of inflammation and immune cell function. Preliminary investigations suggest that 2-(azetidin-3-yl)-1H-imidazole dihydrochloride may have immunomodulatory effects, making it a promising candidate for developing novel therapies for autoimmune diseases and chronic inflammatory conditions.

Another area of interest is the compound's potential application in oncology. Cancer cells often exhibit altered metabolic profiles and signaling pathways compared to normal cells. The unique structure of 2-(azetidin-3-yl)-1H-imidazole dihydrochloride could allow it to interact with these aberrant pathways, potentially inhibiting tumor growth or inducing apoptosis. Recent studies have explored the use of azetidine derivatives as kinase inhibitors, which are known to target critical enzymes involved in cancer progression. While further research is needed to fully elucidate the anti-cancer properties of 2-(azetidin-3-yl)-1H-imidazole dihydrochloride, early findings are encouraging.

The synthesis of 2-(azetidin-3-yl)-1H-imidazole dihydrochloride presents an interesting challenge due to the need for precise functionalization of both the azetidine and imidazole rings. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions and palladium-mediated cross-coupling have been employed to achieve high yields and purity. These methods are essential for producing sufficient quantities of the compound for preclinical studies and eventual clinical trials.

The pharmacokinetic properties of 2-(azetidin-3-yl)-1H-imidazole dihydrochloride are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its therapeutic efficacy and safety profile. Initial pharmacokinetic studies suggest that the compound exhibits reasonable oral bioavailability and moderate metabolic stability, indicating its potential for systemic administration.

In conclusion, 2-(azetidin-3-yl)-1H-imidazole dihydrochloride (CAS No: 2225146-94-9) represents a promising lead compound in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound, it holds significant promise for addressing unmet medical needs in various therapeutic areas.